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Compound of Interest

Compound Name:
14h-Anthra[2,1,9-

mna]thioxanthen-14-one

Cat. No.: B037145 Get Quote

Introduction

Vat Black 25 (C.I. 69525) is an anthraquinone-based vat dye known for its application in

achieving deep, long-lasting color on various fibers.[1] Synonyms for this dye include Vat Olive

T and Cibanon Olive S.[2][3] As a vat dye, it is initially water-insoluble and must undergo a

chemical reduction process, known as "vatting," to be converted into a water-soluble "leuco"

form that can be absorbed by textile fibers.[4] Subsequent oxidation traps the insoluble dye

molecules within the fiber, resulting in excellent wash and light fastness properties.[1][5]

This document provides detailed protocols for the application of Vat Black 25 to both cotton, a

cellulosic fiber, and silk, a protein fiber. Due to the inherent chemical differences between these

fibers, particularly the sensitivity of silk to the high alkalinity typically required for cotton vat

dyeing, distinct methodologies are necessary. The protocol for silk will utilize the solubilized

form of the dye (C.I. Solubilised Vat Black 25) to ensure the integrity of the protein fiber is

maintained.[6][7]

Chemical and Physical Properties of Vat Black 25
The fundamental properties of Vat Black 25 are summarized below. This data is essential for

preparing dye stocks and understanding the dye's behavior in solution.
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Property Value

C.I. Name Vat Black 25 (69525)

CAS Number 4395-53-3[2][8]

Molecular Formula C₄₅H₂₀N₂O₅[1][2]

Molecular Weight 668.65 g/mol [1][2]

Appearance Brown Powder[2][9]

Solubility
Insoluble in water, ethanol, and xylene. Slightly

soluble in pyridine and quinoline.[2][3]

Dyeing of Cotton Fibers with Vat Black 25
Principle

The dyeing of cotton with vat dyes is a multi-step process. First, the insoluble Vat Black 25 is

reduced in an alkaline medium using sodium hydrosulfite to its soluble leuco form. The cotton

fiber is then immersed in this dyebath, allowing the leuco dye to penetrate the amorphous

regions of the cellulose. Finally, the fiber is exposed to an oxidizing agent, which converts the

dye back to its insoluble pigment form, physically trapping it within the fiber structure. A final

soaping step removes any surface dye and helps to stabilize the final shade.[4]

Experimental Workflow for Cotton Dyeing
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Preparation

Dyeing Process

Post-Treatment

Weigh Cotton Sample
(Pre-scoured)

Dye Adsorption:
Immerse Cotton in Dyebath

Prepare Dyebath Stock

Vatting:
Insoluble Dye + NaOH + Na₂S₂O₄

→ Soluble Leuco Dye

 Add to
dyebath

Rinsing (Cold Water)

Oxidation:
Leuco Dye → Insoluble Dye

Soaping at Boil

Final Rinse & Dry
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Preparation

Dyeing & Development

Post-Treatment

Weigh Silk Sample
(Degummed)

Dye Adsorption:
Immerse Silk in Dyebath

Dissolve Solubilised Dye

Development (Acid Oxidation):
Add NaNO₂ + H₂SO₄

 After 30 min

Rinsing (Cold Water)

Soaping at 80-85°C

Final Rinse & Dry
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Vat Black 25
(Insoluble Pigment)

Leuco-Vat Anion
(Water-Soluble)

 Reduction
 (+ NaOH, Na₂S₂O₄)

Leuco Dye in Fiber
(Adsorbed)

 Adsorption/
Penetration

Vat Black 25 in Fiber
(Insoluble Pigment)

 Oxidation
 (+ [O])

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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